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Compound of Interest

Compound Name: 3-Chlorogentisyl alcohol

Cat. No.: B15617401 Get Quote

Essential Safety and Handling Guide for 3-
Chlorogentisyl Alcohol
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals working with

3-Chlorogentisyl alcohol. Adherence to these procedures is critical for ensuring personal

safety and proper chemical management.

Chemical and Physical Properties
A summary of key quantitative data for 3-Chlorogentisyl alcohol is presented below for easy

reference.
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Property Value Reference

Molecular Formula C₇H₇ClO₃ [1][2]

Molecular Weight 174.58 g/mol [1]

CAS Number 32744-80-2 [1]

Purity 99.70% [1]

Appearance Solid [2]

IC₅₀ Value
0.74 µM (for E. coli β-

glucuronidase)
[1]

Ki Value 0.58 µM [1]

Solubility

Sparingly soluble in DMSO,

Ethanol, and PBS (pH 7.2) (1-

10 mg/ml)

[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table

outlines the required equipment for handling 3-Chlorogentisyl alcohol, based on general

recommendations for chlorinated and aromatic compounds.
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Body Part Required PPE Material/Standard Rationale

Hands
Chemical-resistant

gloves
Nitrile or Neoprene

Protects against skin

contact, absorption,

and irritation. Nitrile

offers good resistance

to solvents, oils, and

bases.[3][4]

Eyes
Safety goggles or a

full-face shield
ANSI Z87.1 / EN 166

Prevents eye contact

from splashes or

aerosols. A face shield

is recommended

when handling larger

quantities.[3][5]

Body Laboratory coat
Chemically resistant

material

Protects against

incidental skin contact

and contamination of

personal clothing.

Respiratory

Use in a well-

ventilated area or

fume hood

N/A

Avoids inhalation of

any potential dust or

vapors.

Operational Plan: Step-by-Step Handling Protocol
Follow this workflow for the safe handling of 3-Chlorogentisyl alcohol from receipt to use.
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Preparation

Handling

Post-Handling & Cleanup

1. Designate Handling Area
(Chemical Fume Hood)

2. Assemble All Required PPE 4. Don All PPE

3. Prepare Spill Kit & Waste Container 5. Weigh and Transfer Compound
(Inside Fume Hood)

6. Prepare Solution
(Use appropriate solvent) 7. Decontaminate Work Surface

8. Doff PPE in Correct Order

9. Dispose of Contaminated Items

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Chlorogentisyl Alcohol.

Preparation:

Designate a specific, well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary PPE as outlined in the table above.
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Ensure a chemical spill kit is readily accessible.

Prepare a clearly labeled waste container for halogenated organic waste.

Handling:

Put on all required PPE before handling the compound.

Carefully weigh the solid compound within the fume hood to avoid generating dust.

When preparing solutions, add the solvent to the solid slowly to prevent splashing. Note its

limited solubility in aqueous solutions.[2]

Post-Handling:

Thoroughly decontaminate the work surface and any equipment used.

Remove PPE, starting with gloves, followed by the lab coat and eye protection, to avoid

cross-contamination.

Wash hands thoroughly with soap and water after the procedure.

Disposal Plan: Waste Management Protocol
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance. All waste generated from handling 3-Chlorogentisyl alcohol must be treated as

hazardous.
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Waste Generation

Segregation & Collection

Final Disposal

1. Solid Waste
(Contaminated PPE, weigh boats)

2. Liquid Waste
(Unused solutions, solvent rinses) 3. Place Solid Waste in Labeled Bag

4. Collect Liquid Waste in Halogenated
Organic Waste Container

5. Seal Containers When Not in Use

6. Arrange for Professional Disposal
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: Disposal Workflow for 3-Chlorogentisyl Alcohol Waste.

Waste Segregation:

Solid Waste: All contaminated disposable items, including gloves, weigh paper, and pipette

tips, must be collected in a designated, sealed plastic bag clearly labeled "Halogenated

Organic Waste."

Liquid Waste: Unused solutions and solvent rinses containing 3-Chlorogentisyl alcohol
must be collected in a dedicated, sealed, and clearly labeled container for "Halogenated

Organic Waste." Do not mix with non-halogenated waste streams.
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Storage:

Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated

secondary containment area, away from incompatible materials.

Disposal:

Dispose of all waste through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.[6] Never

dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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